3-{[(2-fluoroethyl)amino]sulfonyl}-N-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]benzamide

• IUPAC Name: 3-(2-fluoroethylsulfamoyl)-N-methyl-N-[2-(1-methylpyrazol-4-yl)ethyl]benzamide
• InChI: InChI=1S/C16H21FN4O3S/c1-20(9-6-13-11-18-21(2)12-13)16(22)14-4-3-5-15(10-14)25(23,24)19-8-7-17/h3-5,10-12,19H,6-9H2,1-2H3
• InChI Key: LJJQFTSRJLMXIE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CCN(C)C(=O)C2=CC(=CC=C2)S(=O)(=O)NCCF
• Molecular Formula: C16H21FN4O3S
• Molecular Weight: 368.4 g/mol

Description

3-{[(2-fluoroethyl)amino]sulfonyl}-N-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C16H21FN4O3S and its molecular weight is 368.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 368.13183988 g/mol and the complexity rating of the compound is 540. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiproliferative Activities

Compounds within this family, specifically pyrazole-sulfonamide derivatives, have been designed, synthesized, and evaluated for their antiproliferative activities against various cell lines. Notably, some compounds showed cell-selective effects against rat brain tumor cells (C6) and broad-spectrum antitumor activity comparable to commonly used anticancer drugs like 5-fluorouracil and cisplatin (Mert et al., 2014).

Cardiac Electrophysiological Activity

N-substituted imidazolylbenzamides or benzene-sulfonamides, which are structurally similar, have shown cardiac electrophysiological activity. Certain compounds in this category exhibited potency in in vitro Purkinje fiber assays, indicating their potential as selective class III antiarrhythmic agents (Morgan et al., 1990).

Anti-Influenza Virus Activity

A new route to the synthesis of benzamide-based 5-aminopyrazoles and their derivatives has demonstrated remarkable activity against the avian influenza virus (H5N1), highlighting the potential of these compounds in antiviral research (Hebishy et al., 2020).

Analytical Chemistry Applications

Compounds with sulfonamide structures have been employed as ionophores in the development of selective membrane sensors, such as a novel samarium-selective sensor. This showcases the utility of such compounds in analytical and environmental chemistry (Ganjali et al., 2003).

Antimicrobial Activity

Derivatives based on the pyrazole sulfonamide framework have been synthesized and tested for their antimicrobial properties. This research contributes to the ongoing search for new antimicrobial agents to combat resistant strains of bacteria and fungi (El‐Emary et al., 2002).

Enzyme Inhibition

Studies have also focused on the synthesis of fluoro-benzothiazole comprising sulfonamido pyrazole analogs, which were screened for their in vitro antidiabetic properties. These findings highlight the potential of such compounds in the treatment of diabetes and other metabolic disorders (T. & Chaubey, 2022).